molecular formula C15H22ClN3O4S B258489 N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide

N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide

Cat. No. B258489
M. Wt: 375.9 g/mol
InChI Key: ZVRVLIXMQKCXSI-UHFFFAOYSA-N
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Description

N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. It is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a crucial role in the development and progression of certain types of cancer.

Mechanism of Action

N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide selectively inhibits BTK, which is a key signaling molecule in the B-cell receptor (BCR) pathway. This pathway plays a crucial role in the survival and proliferation of B-cells, which are the cells that give rise to B-cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). By inhibiting BTK, N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide disrupts the BCR pathway and induces apoptosis in cancer cells.
Biochemical and Physiological Effects
N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide has been shown to have a number of biochemical and physiological effects in cancer cells. These include the inhibition of BTK phosphorylation, the downregulation of BCL-2 (an anti-apoptotic protein), and the upregulation of pro-apoptotic proteins such as BAX and BAD. N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide has also been shown to inhibit the proliferation and migration of cancer cells, as well as reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide is its selectivity for BTK, which reduces the risk of off-target effects and toxicity. It also has good pharmacokinetic properties, including high oral bioavailability and a long half-life. However, one limitation of N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide is its potential for drug resistance, which can occur through mutations in the BTK gene or alternative signaling pathways. Another limitation is the need for further studies to optimize the dosing and scheduling of N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide in clinical trials.

Future Directions

There are several future directions for the development and application of N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide in cancer treatment. One direction is the combination of N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide with other targeted therapies, such as inhibitors of PI3K or AKT, to enhance its efficacy and overcome drug resistance. Another direction is the investigation of N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide in combination with immunotherapies, such as checkpoint inhibitors or CAR-T cell therapy, to enhance the immune response against cancer cells. Finally, further studies are needed to elucidate the mechanisms of resistance to N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide and develop strategies to overcome it.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide involves several steps, including the reaction of 5-chloro-2-methoxyaniline with 2-(4-methylpiperazin-1-yl)acetic acid, followed by the reaction of the resulting product with methanesulfonyl chloride. The final product is obtained after purification and characterization by various analytical techniques.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide has been extensively studied in preclinical and clinical trials for the treatment of various types of cancer, including B-cell malignancies, solid tumors, and hematologic malignancies. It has shown promising results in inhibiting the growth and proliferation of cancer cells, as well as inducing apoptosis (programmed cell death) in cancer cells.

properties

Product Name

N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide

Molecular Formula

C15H22ClN3O4S

Molecular Weight

375.9 g/mol

IUPAC Name

N-(5-chloro-2-methoxyphenyl)-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide

InChI

InChI=1S/C15H22ClN3O4S/c1-17-6-8-18(9-7-17)15(20)11-19(24(3,21)22)13-10-12(16)4-5-14(13)23-2/h4-5,10H,6-9,11H2,1-3H3

InChI Key

ZVRVLIXMQKCXSI-UHFFFAOYSA-N

SMILES

CN1CCN(CC1)C(=O)CN(C2=C(C=CC(=C2)Cl)OC)S(=O)(=O)C

Canonical SMILES

CN1CCN(CC1)C(=O)CN(C2=C(C=CC(=C2)Cl)OC)S(=O)(=O)C

Origin of Product

United States

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